Cas no 13307-67-0 (1H-Indole-1-carboxylicacid, ethyl ester)

1H-Indole-1-carboxylicacid, ethyl ester Properties

Names and Identifiers

• 1H-Indole-1-carboxylicacid, ethyl ester
• ethyl 1H-indole-1-carboxylate
• ethyl indole-1-carboxylate
• Einecs 236-335-6
• 1H-Indole-1-carboxylic acid ethyl ester
• NSC81240
• CCG-40433
• GLJ4AM3CWV
• NSC 81240
• UNII-GLJ4AM3CWV
• 1H-Indole-1-carboxylic acid, ethyl ester
• Indole-1-carboxylic acid, ethyl ester
• 1-(Carbethoxy)indole
• NS00024261
• OEXNQFWEJRSZBW-UHFFFAOYSA-N
• NSC-81240
• DTXSID10157938
• Indole-1-carboxylic acid ethyl ester
• SCHEMBL600415
• 13307-67-0
• 1H-Indole-1-carboxylicacid,ethyl ester
• N-(Ethoxycarbonyl)indole
• 1-(Ethoxycarbonyl)-1H-indole
• Ethyl 1-indolecarboxylate
• +Expand

• InChIKey： OEXNQFWEJRSZBW-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11NO2/c1-2-14-11(13)12-8-7-9-5-3-4-6-10(9)12/h3-8H,2H2,1H3
• SMILES： CCOC(N1C=CC2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 189.07903
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.079
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 31.2A^2

Experimental Properties

• LogP: 2.64590
• PSA: 31.23
• Refractive Index: 1.564
• Boiling Point: 303.3°Cat760mmHg
• Flash Point: 137.3°C
• Density: 1.13